Cas no 61874-51-9 (Isopropoxypentafluorobenzene)

• Product Name: Isopropoxypentafluorobenzene
• CAS No: 61874-51-9
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 464048
• PubChem ID: 13411834
• Update Time: 2025-04-19

Isopropoxypentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, pentafluoro(1-methylethoxy)-
• LogP
• 1,2,3,4,5-pentafluoro-6-propan-2-yloxybenzene
• Isopropoxypentafluorobenzene
• MFCD16620569
• SCHEMBL10259660
• 1,2,3,4,5-Pentafluoro-6-[(propan-2-yl)oxy]benzene
• AKOS016015395
• DTXSID00539961
• 61874-51-9
• 1,2,3,4,5-Pentafluoro-6-(1-methylethoxy)benzene

• Inchi： 1S/C9H7F5O/c1-3(2)15-9-7(13)5(11)4(10)6(12)8(9)14/h3H,1-2H3
• InChI Key： APQBSUNGPSYRQX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C)C)F)F)F)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 179.0±35.0 °C at 760 mmHg
• Flash Point: 68.4±21.8 °C
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

Isopropoxypentafluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)